Cas no 2227909-80-8 ((2R)-6-(1H-pyrazol-1-yl)hexan-2-amine)

• Product Name: (2R)-6-(1H-pyrazol-1-yl)hexan-2-amine
• CAS No: 2227909-80-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5758801
• PubChem ID: 165683658
• Update Time: 2023-11-15

(2R)-6-(1H-pyrazol-1-yl)hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1729560
• (2R)-6-(1H-pyrazol-1-yl)hexan-2-amine
• 2227909-80-8

• Inchi： 1S/C9H17N3/c1-9(10)5-2-3-7-12-8-4-6-11-12/h4,6,8-9H,2-3,5,7,10H2,1H3/t9-/m1/s1
• InChI Key： NBNMKZBBXWVKIU-SECBINFHSA-N
• SMILES： N1(C=CC=N1)CCCC[C@@H](C)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų